Cas no 2172473-51-5 (1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine)

1-(4-Methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine is a specialized triazole derivative featuring a methoxybutyl and a methylbutyl substituent, along with a primary amine functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where triazole-based compounds are valued for their bioactivity and stability. The presence of both ether and amine functionalities enhances its potential as a building block for further derivatization. Its well-defined molecular architecture allows for precise modifications, making it useful in the development of novel bioactive molecules. The compound's stability under standard conditions ensures reliable handling and storage for research purposes.
1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine structure
2172473-51-5 structure
Product Name:1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
CAS No:2172473-51-5
MF:C13H26N4O
MW:254.371742725372
CID:6454946
PubChem ID:165763444
Update Time:2025-05-30

1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
    • [1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
    • EN300-1595871
    • 2172473-51-5
    • Inchi: 1S/C13H26N4O/c1-11(2)6-7-13-12(10-14)15-16-17(13)8-4-5-9-18-3/h11H,4-10,14H2,1-3H3
    • InChI Key: BLBYAAAVQOOYEO-UHFFFAOYSA-N
    • SMILES: O(C)CCCCN1C(=C(CN)N=N1)CCC(C)C

Computed Properties

  • Exact Mass: 254.21066147g/mol
  • Monoisotopic Mass: 254.21066147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66Ų

1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1595871-0.05g
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
0.05g
$1632.0 2023-06-04
Enamine
EN300-1595871-0.1g
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
0.1g
$1711.0 2023-06-04
Enamine
EN300-1595871-0.25g
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
0.25g
$1789.0 2023-06-04
Enamine
EN300-1595871-0.5g
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
0.5g
$1866.0 2023-06-04
Enamine
EN300-1595871-1.0g
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
1g
$1944.0 2023-06-04
Enamine
EN300-1595871-2.5g
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
2.5g
$3809.0 2023-06-04
Enamine
EN300-1595871-5.0g
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
5g
$5635.0 2023-06-04
Enamine
EN300-1595871-10.0g
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
10g
$8357.0 2023-06-04
Enamine
EN300-1595871-50mg
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
50mg
$1632.0 2023-09-23
Enamine
EN300-1595871-100mg
[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
2172473-51-5
100mg
$1711.0 2023-09-23

1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine Related Literature

Additional information on 1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine

Research Brief on 1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172473-51-5)

1-(4-Methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172473-51-5) is a novel triazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including the presence of a methoxybutyl and a methylbutyl side chain, make it a promising candidate for various therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a widely used click chemistry approach. Recent studies have optimized the reaction conditions to improve yield and purity, making it feasible for large-scale production. The compound's structural characterization has been confirmed using NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical identity and purity for further biological evaluations.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown potential as a modulator of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its applicability in the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed that the compound can bind to the active sites of these enzymes, providing insights into its mechanism of action.

Further investigations into the pharmacokinetic properties of 1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine have indicated reasonable bioavailability and metabolic stability. In vitro assays using human liver microsomes have shown that the compound undergoes moderate hepatic metabolism, with a half-life that supports its potential as an oral therapeutic agent. These findings are encouraging for its progression into preclinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its potency and reduce potential toxicity. Collaborative studies between academic and industrial researchers are underway to explore its full therapeutic potential, particularly in the context of chronic inflammatory diseases and cancer.

In conclusion, 1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine represents a promising scaffold for drug discovery, with demonstrated biological activity and favorable pharmacokinetic properties. Ongoing research aims to further elucidate its therapeutic potential and address existing limitations. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to develop novel and effective treatments for complex diseases.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk